8-(tert-butyl)-N-(5-methylthiazol-2-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 8-tert-butyl-N-(5-methyl-1,3-thiazol-2-yl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C16H20N4O2S2/c1-9-6-17-14(24-9)19-13(22)10-7-20-12(21)5-11(16(2,3)4)18-15(20)23-8-10/h5-6,10H,7-8H2,1-4H3,(H,17,19,22)
• InChI Key: UDDLSYDVWMDQDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2CN3C(=O)C=C(N=C3SC2)C(C)(C)C
• Molecular Formula: C16H20N4O2S2
• Molecular Weight: 364.5 g/mol

Description

The compound “8-(tert-butyl)-N-(5-methylthiazol-2-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. The “tert-butyl” group is a common substituent in organic chemistry, known for its bulky nature and resistance to oxidation. The “5-methylthiazol-2-yl” and “pyrimido[2,1-b][1,3]thiazine” parts of the molecule are heterocyclic rings containing nitrogen and sulfur atoms.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, starting from simpler building blocks. Each functional group and ring system would be built up or modified in a specific sequence of reactions. Unfortunately, without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple heterocyclic rings and functional groups. The “tert-butyl” group would add steric bulk to the molecule, potentially influencing its reactivity and interactions with other molecules. The nitrogen and sulfur atoms in the heterocyclic rings could participate in hydrogen bonding and other types of intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and functional groups. The carbonyl group (C=O) in the carboxamide part of the molecule could be involved in various reactions, such as nucleophilic addition or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and heterocyclic rings could increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Biological Activities

Compounds similar to "8-(tert-butyl)-N-(5-methylthiazol-2-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide" have been synthesized and studied for their potential biological activities. For instance, compounds with pyrimidine, thiazine, and thiazol structures have been explored for their antimicrobial, antifungal, and antitumor properties. These studies demonstrate the versatility of such molecules in drug discovery and development processes, offering potential as lead compounds for the development of new therapeutic agents (Youssef, Azab, & Youssef, 2012).

Photosynthetic Electron Transport Inhibitors

Research on pyrazole derivatives, including molecules that resemble the structure of the compound , has shown that these can act as inhibitors of photosynthetic electron transport. Such compounds have been evaluated for their potential to interfere with the light-driven reduction of ferricyanide in isolated spinach chloroplasts, suggesting applications in the development of herbicides or studies on photosynthesis mechanisms (Vicentini et al., 2005).

Cardiovascular Agents

Some derivatives of pyrimidine fused to heterocyclic systems have been explored for their coronary vasodilating and antihypertensive activities. This indicates the potential of such compounds in the research and development of cardiovascular drugs, showing the importance of chemical synthesis in discovering new therapeutic agents for cardiovascular diseases (Sato et al., 1980).

Advanced Material and Chemical Synthesis

The chemical synthesis and modification of compounds with similar structures to "8-(tert-butyl)-N-(5-methylthiazol-2-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide" contribute to the advancement of materials science and chemical research. These compounds are utilized in various chemical reactions and processes, highlighting the importance of organic synthesis in creating new molecules with potential applications in materials science, pharmacology, and chemical biology (Abdalha et al., 2011).

Safety And Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The study of new and complex organic compounds like this one is an important area of research in medicinal chemistry and drug discovery. Future research could focus on synthesizing this compound, studying its properties, and testing its biological activity.